Cas no 1261683-89-9 (3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine)

• Product Name: 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine
• CAS No: 1261683-89-9
• MF: C₁₉H₁₀ClF₆N
• MW: 401.732824802399
• CID: 4984018
• Update Time: 2025-05-23

3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine

• Inchi： 1S/C19H10ClF6N/c20-17-16(12-3-7-15(8-4-12)19(24,25)26)9-13(10-27-17)11-1-5-14(6-2-11)18(21,22)23/h1-10H
• InChI Key： SUJWFPDNBJPFIE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)C1C=CC(C(F)(F)F)=CC=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 478
• XLogP3: 6.8
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine

3,5-Bis(4-(Trifluoromethyl)Phenyl)-2-Chloropyridine: A Comprehensive Overview

The compound 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine (CAS No. 1261683-89-9) is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with two trifluoromethyl phenyl groups at the 3 and 5 positions and a chlorine atom at the 2 position. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable compound for research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to achieve high yields and purity. These methods have been optimized to minimize environmental impact and reduce production costs, aligning with the growing demand for sustainable chemical processes.

The electronic properties of 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine make it an attractive candidate for use in electronic materials. Studies have shown that the compound exhibits excellent charge transport properties, which are crucial for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The trifluoromethyl groups enhance the molecule's stability and solubility, further enhancing its suitability for these applications.

In the pharmaceutical industry, 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine has been explored as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its potential as an inhibitor of kinase enzymes, which are implicated in numerous diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated promising results, highlighting the compound's potential as a therapeutic agent.

The agrochemical sector has also shown interest in 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine due to its pesticidal properties. The compound has been evaluated as a potential herbicide or insecticide, leveraging its ability to disrupt key biochemical pathways in pests. Field trials have indicated that the compound exhibits high efficacy against target species while maintaining low toxicity to non-target organisms, making it a promising candidate for sustainable pest management solutions.

From an environmental perspective, understanding the fate and behavior of 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine in natural systems is crucial. Recent studies have investigated its biodegradation pathways and environmental persistence. Results suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its potential ecological impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3,5-Bis(4-(trifluoromethyl)phenyl)-2-chloropyridine (CAS No. 1261683-89-9) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it a valuable tool for researchers and industry professionals alike. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an increasingly important role in shaping future innovations in materials science, pharmaceuticals, and agrochemicals.